Cas no 1261997-86-7 (Benzoic acid, 2-chloro-5-(1,6-dihydro-6-oxo-2-pyridinyl)-, methyl ester)

• Product Name: Benzoic acid, 2-chloro-5-(1,6-dihydro-6-oxo-2-pyridinyl)-, methyl ester
• CAS No: 1261997-86-7
• MF: C₁₃H₁₀ClNO₃
• MW: 263.676402568817
• MDL: MFCD18312487
• CID: 2768409
• Update Time: 2025-07-18

Benzoic acid, 2-chloro-5-(1,6-dihydro-6-oxo-2-pyridinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-5-(1,6-dihydro-6-oxo-2-pyridinyl)-, methyl ester

• MDL： MFCD18312487
• Inchi： 1S/C13H10ClNO3/c1-18-13(17)9-7-8(5-6-10(9)14)11-3-2-4-12(16)15-11/h2-7H,1H3,(H,15,16)
• InChI Key： LZHMJRLUYYGIJK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(C2NC(=O)C=CC=2)=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Benzoic acid, 2-chloro-5-(1,6-dihydro-6-oxo-2-pyridinyl)-, methyl ester

Recent Advances in the Study of Benzoic acid, 2-chloro-5-(1,6-dihydro-6-oxo-2-pyridinyl)-, methyl ester (CAS: 1261997-86-7)

Benzoic acid, 2-chloro-5-(1,6-dihydro-6-oxo-2-pyridinyl)-, methyl ester (CAS: 1261997-86-7) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on elucidating its molecular mechanisms, pharmacological properties, and potential as a lead compound in drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future prospects in the pharmaceutical industry.

The compound, with its unique structural features, has been investigated for its role in modulating various biological pathways. A recent study published in the Journal of Medicinal Chemistry highlighted its inhibitory effects on specific enzymes involved in inflammatory responses. The study employed molecular docking simulations and in vitro assays to demonstrate the compound's binding affinity and selectivity, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant given the growing need for novel anti-inflammatory drugs with fewer side effects.

Another area of interest is the compound's potential application in oncology. Research conducted at a leading pharmaceutical institute revealed that Benzoic acid, 2-chloro-5-(1,6-dihydro-6-oxo-2-pyridinyl)-, methyl ester exhibits promising activity against certain cancer cell lines. The study utilized high-throughput screening and cytotoxicity assays to evaluate its efficacy, with results indicating significant inhibition of tumor cell proliferation. Further investigations are underway to explore its mechanism of action and potential synergies with existing chemotherapeutic agents.

In addition to its therapeutic potential, recent advancements in synthetic chemistry have improved the scalability and yield of this compound. A paper in Organic Process Research & Development detailed an optimized synthetic route that enhances both the efficiency and environmental sustainability of its production. This development is crucial for facilitating large-scale manufacturing and future clinical trials.

Despite these promising findings, challenges remain in the development of Benzoic acid, 2-chloro-5-(1,6-dihydro-6-oxo-2-pyridinyl)-, methyl ester as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, Benzoic acid, 2-chloro-5-(1,6-dihydro-6-oxo-2-pyridinyl)-, methyl ester represents a promising candidate in the field of chemical biology and drug discovery. Its diverse pharmacological properties and recent advancements in synthesis underscore its potential as a valuable tool for therapeutic development. Continued research and innovation will be key to unlocking its full potential and addressing the unmet medical needs in inflammation and oncology.